N-(5-methylisoxazol-3-yl)-2-((5-(piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide 2,2,2-trifluoroacetate

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[(5-piperazin-1-yl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C12H16N6O2S2.C2HF3O2/c1-8-6-9(17-20-8)14-10(19)7-21-12-16-15-11(22-12)18-4-2-13-3-5-18;3-2(4,5)1(6)7/h6,13H,2-5,7H2,1H3,(H,14,17,19);(H,6,7)
• InChI Key: JQJZKCXVFOCENX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(S2)N3CCNCC3.C(=O)(C(F)(F)F)O
• Molecular Formula: C14H17F3N6O4S2
• Molecular Weight: 454.5 g/mol

Description

N-(5-methylisoxazol-3-yl)-2-((5-(piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide 2,2,2-trifluoroacetate is a useful research compound. Its molecular formula is C14H17F3N6O4S2 and its molecular weight is 454.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis and evaluation of novel 1,3,4-thiadiazole amide compounds, which include structures related to the specified compound, have shown that some derivatives exhibit inhibitory effects against Xanthomonas campestris pv. oryzae, indicating potential applications in addressing bacterial infections in plants. These compounds were synthesized using aminothiourea and carbon disulfide as starting materials, with the structures characterized by various analytical methods (Xia, 2015).

Antimicrobial and Antitumor Evaluation

Certain N-substituted-2-amino-1,3,4-thiadiazoles have been synthesized and evaluated for their antimicrobial and antitumor activities. These compounds showed promising results in cytotoxicity and antioxidant studies, indicating their potential in developing new therapeutic agents (Hamama et al., 2013).

Insecticidal Assessment

Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research highlights the potential use of thiadiazole derivatives in agricultural pest management (Fadda et al., 2017).

Synthesis of Nonionic Surfactants

Thiadiazolyl derivatives have been synthesized for potential applications as nonionic surfactants, demonstrating antimicrobial activities and indicating their utility in the development of surfactants with added biological functions (Abdelmajeid et al., 2017).

Antimicrobial Agents Development

Research into novel 5-Phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazole systems has led to the synthesis of compounds with antimicrobial properties, offering insights into the development of new antimicrobial agents (Hamama et al., 2017).